Modulation of liquid structure and controlling molecular diffusion using supramolecular constructs†
Chemical Communications Pub Date: 2021-09-17 DOI: 10.1039/D1CC04417F
Abstract
The non-equilibrium liquid structure was achieved by interfacial jamming of pillar[5]arene carboxylic acid (P[5]AA) mediated by hydrogen bonding interactions. The assembly was reversibly modulated via jamming to unjamming transition thus dynamically shaping the liquid droplets. Interestingly, these supramolecular constructs showed pH-switchable gated diffusion of encapsulants, hence showcasing a next generation smart release system.
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Journal Name:Chemical Communications
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